4-Sulfobenzoate

• Molecular Formula: C7H4O5S-2
• Molecular Weight: 200.17 g/mol
• IUPAC Name: 4-sulfonatobenzoate
• InChI: InChI=1S/C7H6O5S/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4H,(H,8,9)(H,10,11,12)/p-2
• InChI Key: HWAQOZGATRIYQG-UHFFFAOYSA-L
• SMILES: C1=CC(=CC=C1C(=O)[O-])S(=O)(=O)[O-]

Description

4-sulfonatobenzoate(2-) is a doubly-charged sulfonatobenzoate consisting of benzoate having a sufonato group at the 4-position. It derives from a benzoate. It is a conjugate base of a 4-sulfobenzoic acid.

Scientific Research Applications

Coordination Chemistry and Material Science

4-Sulfobenzoate is prominently used in the synthesis of coordination polymers and complexes, demonstrating its significance in material science. For example, a samarium coordination polymer synthesized from 4-sulfobenzoic acid exhibits a two-dimensional framework and shows weak anti-ferromagnetic interactions, hinting at its potential applications in magnetic materials (Li & Pan, 2008). Another study highlights the influence of neutral amine ligands on the assembly of lead(II) 4-sulfobenzoate complexes, revealing the significant impact of ligands on the structural diversity and potential applications of these complexes in various fields (Zhang & Zhu, 2008).

Advanced Material Design

The use of 4-sulfobenzoate in the construction of advanced materials is evident from the synthesis of diverse coordination polymers. For instance, two new 4-sulfobenzoate coordination polymers were synthesized, displaying unique structures and extensive hydrogen-bonding interactions, indicative of their potential in creating supramolecular networks with specific properties (Ma, Liu, & Wang, 2007). Similarly, the synthesis of silver 4-sulfobenzoate coordination polymers demonstrates the role of 4-sulfobenzoate in forming materials with varying topologies and electric conductivities, which could be crucial for electronic and photonic applications (Zheng & Zhu, 2013).

Structural Chemistry and Coordination Networks

The role of 4-sulfobenzoate in the formation of complex coordination networks is highlighted in studies involving barium salts of 4-sulfobenzoic acid. These compounds exhibit distinct three-dimensional coordination polymers, showcasing the importance of 4-sulfobenzoate in constructing multifaceted crystal structures with potential applications in catalysis and material science (Wagner & Merzweiler, 2008).

Reticular Chemistry and Crystal Engineering

4-Sulfobenzoate's significance extends to reticular chemistry, where it is used as a precursor for Metal Organic Frameworks (MOFs). The crystal packing of such compounds can be studied using reticular chemistry, emphasizing the role of 4-sulfobenzoate in the deconstruction process of crystal structures and the formation of MOFs with potential applications in gas storage, catalysis, and drug delivery (Franco et al., 2014).